Cas no 29379-41-7 (Octane, 1-propoxy-)

• Product Name: Octane, 1-propoxy-
• CAS No: 29379-41-7
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 237678
• PubChem ID: 520430
• Update Time: 2025-04-19

Octane, 1-propoxy- Chemical and Physical Properties

Names and Identifiers

• Octane, 1-propoxy-
• 1-propoxyoctane
• Ether, octyl propyl
• n-Octyl propyl ether
• Octyl propyl ether
• KPFDWNLAMXJSNJ-UHFFFAOYSA-N
• 29379-41-7
• SCHEMBL2153214
• DTXSID50334347

• Inchi： 1S/C11H24O/c1-3-5-6-7-8-9-11-12-10-4-2/h3-11H2,1-2H3
• InChI Key： KPFDWNLAMXJSNJ-UHFFFAOYSA-N
• SMILES： O(CCC)CCCCCCCC

Computed Properties

• Exact Mass: 172.18282
• Monoisotopic Mass: 172.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers